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Compound of Interest

Compound Name: ACBI2

Cat. No.: B13451338

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
ACBI2 is a potent, selective, and orally bioavailable PROTAC (Proteolysis Targeting Chimera)

designed to induce the degradation of the SMARCA2 (SWI/SNF related, matrix associated,

actin dependent regulator of chromatin, subfamily a, member 2) protein.[1][2] This document

provides detailed application notes and protocols for the utilization of ACBI2 in in vivo mouse

models, particularly for studies related to cancer research.

Mechanism of Action
ACBI2 functions as a heterobifunctional molecule that simultaneously binds to the SMARCA2

protein and the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[2][3][4] This induced proximity

facilitates the ubiquitination of SMARCA2, marking it for degradation by the proteasome.[5] By

selectively targeting SMARCA2 for degradation over its close homolog SMARCA4, ACBI2
provides a valuable tool to investigate the therapeutic potential of SMARCA2 depletion,

particularly in the context of SMARCA4-deficient cancers where a synthetic lethal relationship

has been proposed.[2][4]
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Caption: Mechanism of action of ACBI2 leading to SMARCA2 degradation and tumor growth

inhibition.

Quantitative Data Summary
The following tables summarize the key in vitro and in vivo parameters of ACBI2.

Table 1: In Vitro Activity of ACBI2
Parameter Cell Line Value Reference

SMARCA2

Degradation (DC50)
RKO 1 nM [1]

SMARCA4

Degradation (DC50)
RKO 32 nM [1][6]

Ternary Complex

Formation (EC50)
Biochemical Assay 7 nM [1]

Anti-proliferative IC50 MV-4-11 28 nM [7]

Table 2: In Vivo Pharmacokinetics and Efficacy of ACBI2
in Mice

Parameter Mouse Model Value Reference

Oral Bioavailability N/A 22% [1][5]

Dosing Regimen

(Efficacy Study)
A549 Xenograft

80 mg/kg, p.o., once

daily
[1][2]

Tumor Growth

Inhibition (TGI)
A549 Xenograft 47% at day 21 [8]

SMARCA2

Degradation

A549 & NCI-H1568

Xenografts
Dose-dependent [2]
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Protocol 1: In Vivo Efficacy Study in Xenograft Mouse
Models
This protocol outlines the procedure for evaluating the anti-tumor efficacy of ACBI2 in a

subcutaneous xenograft mouse model.

Materials:

ACBI2

Vehicle solution (e.g., 10% Hydroxypropyl-β-cyclodextrin (HPβCD) and 50% Ringer's

solution)[3]

Human cancer cell lines (e.g., A549 or NCI-H1568)

Immunocompromised mice (e.g., NOD-scid gamma or similar)

Matrigel (or similar basement membrane matrix)

Sterile PBS

Standard animal handling and surgical equipment

Calipers for tumor measurement

Experimental Workflow Diagram:
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Caption: Experimental workflow for an in vivo efficacy study of ACBI2 in a xenograft mouse

model.

Procedure:

Cell Preparation:

Culture A549 or NCI-H1568 cells in appropriate media until they reach 80-90% confluency.

Harvest the cells and perform a cell count.

Resuspend the cells in a mixture of sterile PBS and Matrigel at a concentration suitable for

tumor establishment (e.g., 5 x 10^6 cells in 100 µL).

Tumor Implantation:

Subcutaneously inject the cell suspension into the flank of each mouse.

Monitor the mice regularly for tumor growth.

Treatment:

Once tumors reach a predetermined size (e.g., ~200 mm³), randomize the mice into

treatment and control groups.[8]

Prepare the ACBI2 formulation. A suggested vehicle is 10% HPβCD in 50% Ringer's

solution.[3]

Administer ACBI2 orally (p.o.) to the treatment group at a dose of 80 mg/kg once daily.[1]

[2] The control group should receive the vehicle only.

Measure tumor volume and body weight regularly (e.g., 2-3 times per week).

Endpoint and Analysis:

Continue treatment for a specified duration (e.g., 21 days) or until tumors in the control

group reach a humane endpoint.[8]
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At the end of the study, euthanize the mice and collect the tumors.

Tumors can be processed for pharmacodynamic analysis, such as immunohistochemistry

(IHC) to assess SMARCA2 protein levels.[1][2]

Protocol 2: Pharmacodynamic Study of SMARCA2
Degradation
This protocol is designed to assess the dose-dependent degradation of SMARCA2 in tumors

following ACBI2 administration.

Materials:

ACBI2

Vehicle solution

Tumor-bearing mice (established as in Protocol 1)

Tissue homogenization buffer

Protein extraction reagents

Western blot or IHC reagents

Procedure:

Dosing:

Use tumor-bearing mice with established tumors.

Administer a single oral dose of ACBI2 at various concentrations (e.g., 5, 20, 100 mg/kg)

or vehicle to different groups of mice.[8]

Sample Collection:

At specific time points after dosing (e.g., 24 or 48 hours), euthanize the mice and collect

the tumors.[1][8]
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Protein Analysis:

For Western Blot: Homogenize the tumor tissue, extract total protein, and perform Western

blot analysis using an antibody specific for SMARCA2.

For Immunohistochemistry (IHC): Fix the tumor tissue in formalin, embed in paraffin, and

perform IHC staining for SMARCA2.[1][8]

Data Analysis:

Quantify the levels of SMARCA2 protein in the tumors from the ACBI2-treated groups and

compare them to the vehicle-treated control group to determine the extent of dose-

dependent degradation.

Disclaimer: These protocols are intended as a guide. Researchers should optimize

experimental conditions based on their specific cell lines, mouse strains, and laboratory

standards. All animal experiments must be conducted in accordance with institutional and

national guidelines for animal welfare.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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